1. Home
  2. Product
  3. Main Products
  4. 4-trifluoroacetamidophenyl-1-O-glucopyranosylribitol-1/'-phosphate
4-trifluoroacetamidophenyl-1-O-glucopyranosylribitol-1/'-phosphate 4-trifluoroacetamidophenyl-1-O-glucopyranosylribitol-1/'-phosphate
Brand Name: Vulcanchem
CAS No.: 118349-78-3
VCID: VC0049620
InChI: InChI=1S/C19H27F3NO14P/c20-19(21,22)18(30)23-8-1-3-9(4-2-8)36-17-15(29)16(14(28)12(5-24)37-17)34-6-10(25)13(27)11(26)7-35-38(31,32)33/h1-4,10-17,24-29H,5-7H2,(H,23,30)(H2,31,32,33)/t10-,11+,12+,13-,14+,15+,16-,17+/m0/s1
SMILES: C1=CC(=CC=C1NC(=O)C(F)(F)F)OC2C(C(C(C(O2)CO)O)OCC(C(C(COP(=O)(O)O)O)O)O)O
Molecular Formula: C19H27F3NO14P
Molecular Weight: 581.4 g/mol

4-trifluoroacetamidophenyl-1-O-glucopyranosylribitol-1/'-phosphate

CAS No.: 118349-78-3

Main Products

VCID: VC0049620

Molecular Formula: C19H27F3NO14P

Molecular Weight: 581.4 g/mol

4-trifluoroacetamidophenyl-1-O-glucopyranosylribitol-1/'-phosphate - 118349-78-3

CAS No. 118349-78-3
Product Name 4-trifluoroacetamidophenyl-1-O-glucopyranosylribitol-1/'-phosphate
Molecular Formula C19H27F3NO14P
Molecular Weight 581.4 g/mol
IUPAC Name [(2R,3S,4S)-5-[(2R,3R,4S,5R,6S)-3,5-dihydroxy-2-(hydroxymethyl)-6-[4-[(2,2,2-trifluoroacetyl)amino]phenoxy]oxan-4-yl]oxy-2,3,4-trihydroxypentyl] dihydrogen phosphate
Standard InChI InChI=1S/C19H27F3NO14P/c20-19(21,22)18(30)23-8-1-3-9(4-2-8)36-17-15(29)16(14(28)12(5-24)37-17)34-6-10(25)13(27)11(26)7-35-38(31,32)33/h1-4,10-17,24-29H,5-7H2,(H,23,30)(H2,31,32,33)/t10-,11+,12+,13-,14+,15+,16-,17+/m0/s1
Standard InChIKey LQRYUTMXHQQGOQ-DVWQOSOJSA-N
Isomeric SMILES C1=CC(=CC=C1NC(=O)C(F)(F)F)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)OC[C@@H]([C@@H]([C@@H](COP(=O)(O)O)O)O)O)O
SMILES C1=CC(=CC=C1NC(=O)C(F)(F)F)OC2C(C(C(C(O2)CO)O)OCC(C(C(COP(=O)(O)O)O)O)O)O
Canonical SMILES C1=CC(=CC=C1NC(=O)C(F)(F)F)OC2C(C(C(C(O2)CO)O)OCC(C(C(COP(=O)(O)O)O)O)O)O
Synonyms 4-trifluoroacetamidophenyl glucopyranoside 4-(ribit-5-yl phosphate)
4-trifluoroacetamidophenyl-1-O-glucopyranosylribitol-1'-phosphate
TAP-GP-RP
PubChem Compound 3082912
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19